Cas no 30652-11-0 (Deferiprone)
Deferiprone is an orally active iron chelator used primarily for the treatment of iron overload in patients with thalassemia and other transfusion-dependent anemias. Its key advantage lies in its ability to selectively bind excess iron, forming stable complexes that are excreted via urine, thereby reducing toxic iron accumulation in tissues. Deferiprone exhibits a high affinity for ferric iron (Fe³⁺) and can penetrate cells to chelate intracellular labile iron pools. Its pharmacokinetic profile allows for convenient dosing, typically administered three times daily. Clinical studies have demonstrated its efficacy in lowering serum ferritin levels and improving cardiac iron overload, making it a valuable therapeutic option for iron chelation therapy.
Deferiprone structure
Product Name:Deferiprone
CAS No:30652-11-0
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD00134497
CID:53635
PubChem ID:2972
Update Time:2025-10-15
Deferiprone Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-1,2-dimethylpyridin-4(1H)-one
- 1,2-Dimethyl-3-hydroxypyridine-4-one
- 3-Hydroxy-1,2-dimethyl-4(1H)-pyridone
- 1,2-DIMETHYL-3-HYDROXY-4-PYRIDONE
- Deferiprone
- 1,2-dimethyl-3-hydroxy-4-pyridinone
- 1,2-DIMETHYL-3-HYDROXYPYRID-4-ONE
- 3-hydroxy-1,2-dimethyl-4(1H)-pyridinone
- 3-hydroxy-1,2-dimethyl-4-pyridone
- 3-hydroxy-1,2-dimethyl-pyrid-4-one
- CP20
- cp20(chelatingagent)
- DEFERIDONE
- deferipnone
- DEFERIPRON
- DMHP
- Kelfer
- 3-Hydroxy-1,2-dimethyl-4(1H)pyridinone
- BCP09606
- Q749664
- FT-0606424
- UNII-2BTY8KH53L
- 4(1H)-Pyridone, 3-hydroxy-1,2-dimethyl-
- SY052576
- Deferipronum
- DEFERIPRONE [USAN]
- 4(1H)-Pyridinone, 3-hydroxy-1,2-dimethyl-
- Tox21_112429
- HMS3873L13
- s4067
- PL1
- Deferiprone 1,2-DIMETHYL-3-HYDROXY-4-PYRIDONE
- EX-A972
- GTPL7456
- 30652-11-0
- Deferiprona
- 3-Hydroxy-1,2-dimethyl-4(1H)-pyridone, 98%
- AC-33026
- 2BTY8KH53L
- HMS2232E24
- NCGC00090548-04
- 3 Hydroxy 1,2 dimethyl 4 pyridinone
- NSC758880
- MLS000069481
- 3-hydroxy-1,2-dimethyl-4- pyridinone
- AB00572605_12
- D07416
- Opera_ID_366
- BP-12415
- CP20 (Chelating agent)
- InChI=1/C7H9NO2/c1-5-7(10)6(9)3-4-8(5)2/h3-4,10H,1-2H3
- MFCD00134497
- Deferiprone [USAN:INN:BAN]
- HMS2051C05
- SR-01000721891
- DEFERIPRONE [EP MONOGRAPH]
- CP020
- NCGC00090548-05
- MLS001424029
- CHEMBL70927
- BRN 1447108
- V03AC02
- NSC 758880
- DN-18001AF
- DEFERIPRONE [INN]
- Ferriprox
- AB00572605_11
- A820470
- DEFERIPRONE (EP MONOGRAPH)
- CS-5240
- DTXCID4020666
- CCG-100760
- CGP-37391
- APO-66
- L-1
- SBI-0207041.P001
- 3-hydroxy-1,2-dimethylpyridin-4-one
- Z1255390865
- MLS006011689
- DN-180-01-AF
- 3-hydroxy-1,2-dimethylpyrid-4-one
- 1,2-Dimethyl-3-hydroxy-4(1H)-pyridinone
- HMS3264P17
- CRMD-001
- H0944
- DTXSID6040666
- DEFERIPRONE [MI]
- CHEBI:68554
- APO-066
- SMR000059136
- 3-hydroxy-1,2-dimethyl-pyridin-4-one
- EN300-1718313
- 1,2-dimethyl-3-hydroxypyridin-4-one
- MLS000758227
- Deferiprone (INN)
- NSC-758880
- HMS3393C05
- DEFERIPRONE (MART.)
- DEFERIPRONE [EMA EPAR]
- 3-hydroxy-1,2-dimethyl-1,4-dihydropyridin-4-one
- 1,2 Dimethyl 3 hydroxy 4 pyridinone
- TZXKOCQBRNJULO-UHFFFAOYSA-N
- DEFERIPRONE [MART.]
- Pharmakon1600-01504512
- DS-5493
- SR-01000721891-4
- 1,2 Dimethyl 3 hydroxypyridin 4 one
- NS00005705
- HY-B0568
- HSDB 8335
- L1
- DEFERIPRONE [VANDF]
- TZXKOCQBRNJULO-UHFFFAOYSA-
- CCRIS 8318
- DMOHPO
- 3-Hydroxy-1,2-dimethyl-4-pyridinone
- CP-20
- DB08826
- NCGC00090548-01
- DEFERIPRONE [ORANGE BOOK]
- 1,2-dimetyl-3-hydroxy-4-pyridinone
- NCGC00090548-02
- CAS-30652-11-0
- DEFERIPRONE [WHO-DD]
- SCHEMBL94474
- 4(1H)-Pyridinone, 1,2-dimethyl-3-hydroxy-
- HDMPP
- Ferriprox (TN)
- BDBM50525976
- NC00010
- Deferiprone (USAN/INN)
- AKOS015902286
- PL-1
- Deferum
- HK-1
- 1,2 Dimethyl 3 hydroxypyrid 4 one
- DB-047826
- STL559018
- BRD-K06878038-001-17-8
- BRD-K06878038-001-18-6
- BBL036482
-
- MDL： MFCD00134497
- Inchi： 1S/C7H9NO2/c1-5-7(10)6(9)3-4-8(5)2/h3-4,10H,1-2H3
- InChI Key： TZXKOCQBRNJULO-UHFFFAOYSA-N
- SMILES： OC1C(C=CN(C)C=1C)=O
Computed Properties
- Exact Mass: 139.06300
- Monoisotopic Mass: 139.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.5
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: White solid
- Density: 1.1997 (rough estimate)
- Melting Point: 260°C(dec.)(lit.)
- Boiling Point: 232.9℃ at 760 mmHg
- Flash Point: 94.5±27.3 °C
- Refractive Index: 1.4800 (estimate)
- Solubility: 生物体外In Vitro:DMSO溶解度7.14 mg/mL(51.31 mM;Need ultrasonic)
- Water Partition Coefficient: Soluble in hot water
- PSA: 42.23000
- LogP: 0.39930
- Solubility: Soluble in hot water
- Merck: 2859
- pka: pKa1 3.3, pKa2 9.7(at 25℃)
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Deferiprone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36
- RTECS：UU7785940
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Toxicity：LD50 i.p. in rats, mice: 650 mg/kg, 0.8-1.0 g/kg; i.g. in rats: 2.0-3.0 g/kg (Kontoghiorghes, 1995)
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases：R22; R36/37/38
Deferiprone Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Deferiprone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S4067-50mg |
Deferiprone |
30652-11-0 | 99.97% | 50mg |
¥794.93 | 2023-09-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012026-25g |
Deferiprone |
30652-11-0 | 98% | 25g |
￥383 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012026-5g |
Deferiprone |
30652-11-0 | 98% | 5g |
￥88 | 2024-05-24 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B25361-100mg |
3-Hydroxy-1,2-dimethyl-4(1H)-pyridone |
30652-11-0 | ,HPLC≥99% | 100mg |
￥200.00 | 2021-09-02 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 379409-5G |
Deferiprone |
30652-11-0 | 5g |
¥846.82 | 2023-12-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 379409-25G |
Deferiprone |
30652-11-0 | 25g |
¥1483.05 | 2023-12-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | Y0001976 |
Deferiprone |
30652-11-0 | ¥1723.97 | 2023-04-20 | |||
| Chemenu | CM173642-25g |
3-hydroxy-1,2-dimethylpyridin-4(1H)-one |
30652-11-0 | 98% | 25g |
$122 | 2021-08-05 | |
| Chemenu | CM173642-100g |
3-hydroxy-1,2-dimethylpyridin-4(1H)-one |
30652-11-0 | 98% | 100g |
$281 | 2021-08-05 | |
| TRC | D474000-50mg |
Deferiprone |
30652-11-0 | 50mg |
$80.00 | 2023-05-18 |
Deferiprone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:30652-11-0)3-Hydroxy-1,2-dimethyl-4(1H)-pyridone, ≥ 98.0%
Order Number:LE17461
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:30652-11-0)Deferiprone
Order Number:A820470
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):177.0
Email:sales@amadischem.com
Deferiprone Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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